Cas no 1526091-58-6 (2-AMINO-1-(1-METHYLCYCLOPROPYL)ETHAN-1-OL)

• Product Name: 2-AMINO-1-(1-METHYLCYCLOPROPYL)ETHAN-1-OL
• CAS No: 1526091-58-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 4604142
• PubChem ID: 83694180
• Update Time: 2025-05-20

2-AMINO-1-(1-METHYLCYCLOPROPYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-1-(1-METHYLCYCLOPROPYL)ETHAN-1-OL
• Cyclopropanemethanol, α-(aminomethyl)-1-methyl-

• Inchi： 1S/C6H13NO/c1-6(2-3-6)5(8)4-7/h5,8H,2-4,7H2,1H3
• InChI Key： HSKOVXSDGPPHJZ-UHFFFAOYSA-N
• SMILES： C(C1(C)CC1)(O)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-AMINO-1-(1-METHYLCYCLOPROPYL)ETHAN-1-OL

2-Amino-1-(1-methylcyclopropyl)ethan-1-ol (CAS No. 1526091-58-6): A Comprehensive Overview

2-Amino-1-(1-methylcyclopropyl)ethan-1-ol, also known by its CAS number 1526091-58-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclopropane, a three-membered ring hydrocarbon, and incorporates an amino group (-NH₂) and a hydroxyl group (-OH) in its structure. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The structure of 2-amino-1-(1-methylcyclopropyl)ethan-1-ol is characterized by its unique combination of functional groups. The amino group is attached to the second carbon of the ethane chain, while the hydroxyl group is located on the first carbon. The cyclopropane ring, substituted with a methyl group at the 1-position, adds rigidity and strain to the molecule, which can influence its reactivity and biological activity. This combination of features makes it an interesting subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic properties and reactivity of 2-amino-1-(1-methylcyclopropyl)ethan-1-ol. Quantum mechanical calculations have revealed that the strained cyclopropane ring can act as a source of reactivity, facilitating certain types of chemical transformations. For instance, the ring-opening reactions of cyclopropane derivatives are well-documented and have been exploited in various synthetic pathways. The presence of the amino and hydroxyl groups further enhances the molecule's ability to participate in hydrogen bonding, which is crucial for its potential interactions with biological systems.

In terms of synthesis, 2-amino-1-(1-methylcyclopropyl)ethan-1-ol can be prepared through a variety of methods. One common approach involves the alkylation of an amine with a suitable cyclopropane derivative, followed by hydroxylation to introduce the hydroxyl group. Another method employs organocatalytic strategies to construct the molecule in a more environmentally friendly manner. These synthetic routes highlight the molecule's accessibility and its suitability for large-scale production if required.

The biological activity of 2-amino-1-(1-methylcyclopropyl)ethan-1-ol has been a focal point of recent research efforts. In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE). Additionally, preliminary pharmacokinetic studies suggest that it has favorable absorption properties, making it a promising candidate for further preclinical evaluation.

One area where 2-amino-1-(1-methylcyclopropyl)ethan